Chain Length Classification: Very Long-Chain (VLC) vs. Long-Chain (LC) Acyl-CoA Synthetase Specificity
9-Methyldocosanoyl-CoA, possessing a C22 acyl chain, falls into the very long-chain fatty acyl-CoA (VLCFA-CoA) category. This classification dictates its enzymatic processing: it is a substrate for very long-chain acyl-CoA synthetase (VLACS) rather than the long-chain acyl-CoA synthetase (LACS) that acts on C12-C20 substrates [1]. In contrast, long-chain acyl-CoAs such as palmitoyl-CoA (C16) are not recognized by VLACS. This fundamental difference in enzyme specificity means that 9-Methyldocosanoyl-CoA enters a distinct metabolic compartment (peroxisomes vs. mitochondria) and is subject to different regulatory controls.
C12–C20 → LACS
| Evidence Dimension | Acyl chain length and corresponding activating enzyme |
|---|---|
| Target Compound Data | C22 (9-methyldocosanoyl moiety) -> Very long-chain acyl-CoA synthetase (VLACS) |
| Comparator Or Baseline | Long-chain acyl-CoA (C12-C20, e.g., palmitoyl-CoA C16) -> Long-chain acyl-CoA synthetase (LACS) |
| Quantified Difference | Categorical shift in enzyme specificity; VLACS Km for C22:0-CoA is approximately 0.5-2 µM, whereas LACS does not accept C22 substrates [2]. |
| Conditions | Enzymatic classification based on chain length; kinetic parameters derived from studies on homologous straight-chain VLCFA-CoAs. |
Why This Matters
This classification difference ensures that 9-Methyldocosanoyl-CoA is handled by a distinct set of metabolic enzymes, making it essential for studies of VLCFA metabolism and peroxisomal disorders.
- [1] Human Metabolome Database (HMDB). HMDB0300755: 9-Methyldocosanoyl-CoA. 2021. View Source
- [2] Watkins PA. Very-long-chain acyl-CoA synthetases. Journal of Biological Chemistry. 2008;283(4):1773-7. View Source
